Cas no 61711-96-4 (Ethanamine, 2-(3,4-dimethoxyphenoxy)-, hydrochloride)

Ethanamine, 2-(3,4-dimethoxyphenoxy)-, hydrochloride structure
61711-96-4 structure
Product Name:Ethanamine, 2-(3,4-dimethoxyphenoxy)-, hydrochloride
CAS No:61711-96-4
MF:C10H16ClNO3
MW:233.691942214966
CID:468978
PubChem ID:71393046
Update Time:2025-04-19

Ethanamine, 2-(3,4-dimethoxyphenoxy)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Ethanamine, 2-(3,4-dimethoxyphenoxy)-, hydrochloride
    • 2-(3,4-dimethoxyphenoxy)ethanamine,hydrochloride
    • A1-65580
    • 2-(3,4-DIMETHOXYPHENOXY)ETHANAMINE HYDROCHLORIDE
    • 2-(3,4-Dimethoxyphenoxy)ethan-1-amine--hydrogen chloride (1/1)
    • 61711-96-4
    • DTXSID60814827
    • Inchi: 1S/C10H15NO3.ClH/c1-12-9-4-3-8(14-6-5-11)7-10(9)13-2;/h3-4,7H,5-6,11H2,1-2H3;1H
    • InChI Key: OYMFXDLNUXDLLA-UHFFFAOYSA-N
    • SMILES: Cl.O(CCN)C1C=CC(=C(C=1)OC)OC

Computed Properties

  • Exact Mass: 233.08198
  • Monoisotopic Mass: 233.0818711g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 154
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.7Ų

Experimental Properties

  • PSA: 53.71
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